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Compound of Interest

Compound Name: Reactive blue 5

Cat. No.: B090824

An In-depth Technical Guide to Reactive Blue 5

This technical guide provides a comprehensive overview of Reactive Blue 5 (C.I. Reactive
Blue 5), a synthetic anthraquinone dye. It is intended for researchers, scientists, and
professionals in drug development and other relevant scientific fields. This document details its
chemical and physical properties, synthesis, and common experimental applications.

Chemical and Physical Properties

Reactive Blue 5 is a vibrant blue dye known for its use in the textile industry due to its ability to
form covalent bonds with fibers, leading to excellent wash fastness.[1] Its core structure is
based on an anthraquinone chromophore.[2]
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Property Value Reference
CAS Number 16823-51-1 [11[2][3][41[5]
Molecular Formula C29H20CIN7011S3 [11[3][4]1[5]16]
Molecular Weight 774.16 g/mol [41[6]

1-amino-4-[[3-[[4-chloro-6-[(3-
sulfophenyl)amino]-1,3,5-
triazin-2-yllJamino]-4-

IUPAC Name _ [1]
sulfophenyl]lamino]-9,10-
dioxoanthracene-2-sulfonic

acid

Procion Brilliant Blue HGR,
Synonyms [21[41[7]
Blue K-GR, C.I. 61205:]

Appearance Dark blue powder [2][4]

Solubility Soluble in water [1]

Experimental Protocols

The synthesis of Reactive Blue 5 is a multi-step process involving the condensation of several
key intermediates.[2][4]

Materials:

1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid

2.,4-Diaminobenzenesulfonic acid

2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride)

3-Aminobenzenesulfonic acid

Sodium bicarbonate

Procedure:
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e First Condensation: 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid is
condensed with 2,4-Diaminobenzenesulfonic acid.

e Second Condensation: The resulting product is then condensed with 2,4,6-Trichloro-1,3,5-
triazine.

e Third Condensation: A final condensation reaction is carried out with 3-
Aminobenzenesulfonic acid.

e Salting Out: The final product, Reactive Blue 5, is isolated from the reaction mixture by
salting-out.[2][4]

Reactive Blue 5 is widely used for dyeing cellulosic fibers like cotton.[2] The following protocol
outlines a typical laboratory-scale dyeing process.

Materials:

Reactive Blue 5 dye

Cotton fabric

Sodium carbonate (Na2CO3)

Padding mangle

Steamer

Procedure:

o Dye Bath Preparation: Prepare an aqueous solution of Reactive Blue 5 at a concentration of
10-50 g/L and sodium carbonate at 3-20 g/L.

e Dipping: Immerse the cotton fabric in the dye solution for 1-15 minutes at room temperature.

o Padding: Pass the fabric through a padding mangle to ensure about 80% pickup of the dye
solution.

» Drying: Dry the padded fabric at 50°C for 2 minutes.
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e Steaming: Steam the dried fabric at 100°C for 5-60 minutes to fix the dye to the fibers.[8]
e Washing: Thoroughly wash the dyed fabric to remove any unfixed dye.
Applications in Research

Beyond textiles, Reactive Blue 5 is utilized in various research applications:

e Bioremediation Studies: It serves as a model compound for studying the degradation of
persistent organic pollutants from wastewater.[1] Research has explored its removal using
adsorption methods on materials like carbon nanotubes.[9]

» Antimicrobial Research: Some studies have investigated its potential as an antimicrobial
agent, showing inhibitory effects on the growth of various bacteria and fungi.[1]

o Fluorescent Labeling: Its fluorescent properties make it useful in certain biological assays.[1]

Visualizations
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Synthesis Workflow for Reactive Blue 5

1-Amino-4-bromo-9,10-dioxo-9,10-
dihydroanthracene-2-sulfonic acid

\Ondensaﬁon /

2,4-Diaminobenzenesulfonic acid

Intermediate 1 2,4,6-Trichloro-1,3,5-triazine
Xndensati%
Intermediate 2 3-Aminobenzenesulfonic acid
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Final Condensation Product

Reactive Blue 5
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Caption: A diagram illustrating the multi-step condensation synthesis of Reactive Blue 5.
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Experimental Workflow for Dye Adsorption Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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